Cas no 62486-38-8 (Benzoic acid, 4,5-dichloro-2-nitro-, ethyl ester)

• Product Name: Benzoic acid, 4,5-dichloro-2-nitro-, ethyl ester
• CAS No: 62486-38-8
• MF: C₉H₇Cl₂NO₄
• MW: 264.062180757523
• MDL: MFCD01098190
• CID: 443115
• PubChem ID: 4443659
• Update Time: 2025-04-19

Benzoic acid, 4,5-dichloro-2-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,5-dichloro-2-nitro-, ethyl ester
• ethyl 4,5-dichloro-2-nitrobenzoate
• AKOS024353652
• 4,5-Dichloro-2-nitro-benzoic acid ethyl ester
• 62486-38-8
• DTXSID70403362
• MFCD01098190

• MDL： MFCD01098190
• Inchi： 1S/C9H7Cl2NO4/c1-2-16-9(13)5-3-6(10)7(11)4-8(5)12(14)15/h3-4H,2H2,1H3
• InChI Key： HYOGEKYPUMHAIH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(=O)OCC)C=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 262.97531
• Monoisotopic Mass: 262.9752131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives